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Compound of Interest

Compound Name: 3-(2-Chloroethyl)phenol

Cat. No.: B12841965 Get Quote

An In-depth Technical Guide to 3-(2-Chloroethyl)phenol

This technical guide provides a comprehensive overview of 3-(2-Chloroethyl)phenol, including

its chemical identifiers, potential synthesis routes, and described chemical reactions. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical research.

Chemical Identity
3-(2-Chloroethyl)phenol is an aromatic organic compound characterized by a phenol group

substituted with a 2-chloroethyl group at the meta position.[1] Its chemical structure lends it to a

variety of chemical reactions and potential biological activities.

Chemical Identifiers
A summary of the key chemical identifiers for 3-(2-Chloroethyl)phenol is provided in the table

below for easy reference.
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Identifier Value

CAS Number 168912-61-6

IUPAC Name 3-(2-chloroethyl)phenol

Molecular Formula C₈H₉ClO

Molecular Weight 156.61 g/mol

Canonical SMILES C1=CC(=CC(=C1)O)CCCl

InChI
InChI=1S/C8H9ClO/c9-5-4-7-2-1-3-8(10)6-7/h1-

3,6,10H,4-5H2

InChIKey GRXBETHKDHEATN-UHFFFAOYSA-N

PubChem CID 44298534

Physicochemical Properties
A compilation of computed physicochemical properties is presented in the following table.

These properties are crucial for understanding the compound's behavior in various

experimental and biological systems.

Property Value

XLogP3 2.5

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 2

Exact Mass 156.0341926

Topological Polar Surface Area 20.2 Å²

Synthesis and Reactivity
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While specific, detailed experimental protocols for the synthesis of 3-(2-Chloroethyl)phenol
are not readily available in public literature, general synthetic routes can be inferred from

standard organic chemistry principles.

Potential Synthesis Pathways
The synthesis of 3-(2-Chloroethyl)phenol could potentially be achieved through methods such

as the Friedel-Crafts acylation of phenol followed by reduction and chlorination, or via the

reaction of a suitable phenethyl alcohol derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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